N-{2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[4-(dimethylamino)phenyl]ethyl}-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-{2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-[4-(dimethylamino)phenyl]ethyl}-2-furamide is a useful research compound. Its molecular formula is C24H27N3O2 and its molecular weight is 389.499. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity and DNA Intercalation
Compounds related to the query structure have been explored for their potential as antitumor agents. A study by Atwell, Baguley, and Denny (1989) on phenyl-substituted derivatives of quinoline carboxamides, which share a structural resemblance to the query compound, demonstrated antitumor activity through DNA intercalation. These compounds were synthesized and evaluated for in vivo antitumor activity, with some showing promising results in leukemia and solid tumor models (Atwell, Baguley, & Denny, 1989).
Structural Analysis and Anticancer Properties
Another study focused on the synthesis and evaluation of coumarin and quinolinone carboxamides as anticancer agents, highlighting the significance of structural analysis in identifying potent cancer cell growth inhibitors. The X-ray diffraction analysis of a compound structurally similar to the query provided insights into its conformation and potential biological activity (Matiadis et al., 2013).
Synthetic Pathways to Bioactive Molecules
Research on the synthesis of derivatives with therapeutic applications indicates the broad potential of compounds within this chemical class. Bonilla-Castañeda, Villamizar-Mogotocoro, and Kouznetsov (2022) described the synthesis of a furan-2-carboxamide derivative with anticancer, antibacterial, and anti-inflammatory properties. This suggests that compounds like the query might also serve as starting points for developing new therapeutic agents (Bonilla-Castañeda, Villamizar-Mogotocoro, & Kouznetsov, 2022).
Enantioselective Syntheses and Biological Activity
Enantioselective synthesis techniques are used to produce bioactive compounds, such as tetrahydroisoquinolines, which are structurally related to the query compound. These methods enable the synthesis of natural products and synthetic drugs, demonstrating the versatility of compounds within this class in drug development (Mons et al., 2014).
properties
IUPAC Name |
N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O2/c1-26(2)21-11-9-19(10-12-21)22(16-25-24(28)23-8-5-15-29-23)27-14-13-18-6-3-4-7-20(18)17-27/h3-12,15,22H,13-14,16-17H2,1-2H3,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDIOKOJNPJJPAF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C2=CC=CO2)N3CCC4=CC=CC=C4C3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.